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Compound of Interest

Compound Name: 1-Iodonon-1-en-3-yne

Cat. No.: B12629941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of 1-Iodonon-1-
en-3-yne, a halogenated enyne of interest in synthetic chemistry and potential drug discovery

pipelines. The document outlines its fundamental physicochemical data and presents a

plausible synthetic pathway based on established methodologies for related compounds.

Core Physicochemical Data
The key quantitative data for 1-Iodonon-1-en-3-yne are summarized in the table below for

ease of reference and comparison.

Property Value Source

Molecular Formula C₉H₁₃I [1]

Molecular Weight 248.1 g/mol [1]

Calculated Molecular Weight 248.10747 g/mol

Monoisotopic Mass 248.00620 u [1]

Calculated Molecular Weight was determined using the following conventional atomic weights:

C = 12.011, H = 1.008, I = 126.904.
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Synthesis of 1-Iodonon-1-en-3-yne: An Experimental
Perspective
While a specific, detailed experimental protocol for the synthesis of 1-Iodonon-1-en-3-yne is

not extensively documented in publicly available literature, a highly plausible synthetic route

can be devised from established methods for the iodination of terminal alkynes. The direct

iodination of a suitable precursor is the most direct approach.

Proposed Synthetic Workflow
The synthesis of 1-Iodonon-1-en-3-yne can be logically envisioned as a two-step process

starting from a commercially available or readily synthesized terminal alkyne. A general

workflow is depicted in the diagram below.
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Caption: Proposed synthetic workflow for 1-Iodonon-1-en-3-yne.
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Detailed Experimental Considerations
The key transformation in the proposed synthesis is the iodination of the terminal alkyne of

non-1-en-3-yne. Several methods are applicable for this type of reaction:

Method A: N-Iodosuccinimide (NIS) with a Base Catalyst: This is a common and effective

method for the iodination of terminal alkynes.[2][3]

Reaction: The terminal alkyne, non-1-en-3-yne, would be dissolved in a suitable aprotic

solvent such as acetonitrile or dichloromethane.

Reagents: N-Iodosuccinimide (NIS) would be added as the iodine source, along with a

catalytic amount of a mild inorganic or organic base, such as potassium carbonate

(K₂CO₃) or triethylamine (Et₃N).[2]

Conditions: The reaction is typically carried out at room temperature, although gentle

heating may be required to drive the reaction to completion.

Work-up: Upon completion, the reaction mixture would be filtered to remove the

succinimide byproduct and any inorganic salts. The filtrate would then be concentrated,

and the crude product purified by column chromatography on silica gel.

Method B: Iodine with a Base: A more traditional approach involves the use of elemental

iodine in the presence of a base.

Reaction: Non-1-en-3-yne would be treated with iodine (I₂) in a solvent like methanol or

dichloromethane.

Reagents: A base, such as sodium hydroxide or an amine, is required to deprotonate the

terminal alkyne, facilitating the reaction with iodine.

Considerations: This method may lead to the formation of di-iodinated byproducts if the

reaction conditions are not carefully controlled.[1][4]

Method C: Zinc Iodide and an Oxidant: A switchable protocol using zinc iodide (ZnI₂) and an

oxidant like tert-butyl nitrite has been developed for the synthesis of iodoalkynes.[5]
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Reaction: This method offers a different mechanistic pathway for the iodination and can be

advantageous for substrates with certain functional groups.

Logical Relationships in Synthesis
The choice of synthetic route and the specific reagents and conditions are governed by several

logical factors, including the stability of the starting material and product, the desired yield, and

the ease of purification. The diagram below illustrates these relationships.
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Caption: Factors influencing the choice of synthetic method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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